Cas no 1804857-22-4 (5-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride)

• Product Name: 5-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride
• CAS No: 1804857-22-4
• MF: C₇H₂BrClF₂INO
• MW: 396.355159282684
• CID: 4863197
• Update Time: 2025-06-15

5-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride

• Inchi： 1S/C7H2BrClF2INO/c8-2-1-13-7(12)4(5(9)14)3(2)6(10)11/h1,6H
• InChI Key： UKFDONDORWQJFD-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)Cl)=C(C(=CN=1)Br)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 3.4
• Topological Polar Surface Area: 30

Additional information on 5-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride

Introduction to 5-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride (CAS No. 1804857-22-4)

5-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride, with the CAS number 1804857-22-4, is a highly specialized intermediate in the realm of organic synthesis, particularly within the pharmaceutical and agrochemical industries. This compound features a pyridine core substituted with bromo, iodo, and difluoromethyl groups, making it a versatile building block for the development of novel bioactive molecules. The presence of a carbonyl chloride functionality at the 3-position enhances its reactivity, enabling diverse transformations that are crucial for constructing complex molecular architectures.

The significance of this compound lies in its ability to serve as a precursor for synthesizing a wide array of pharmacologically relevant compounds. Pyridine derivatives are ubiquitous in medicinal chemistry due to their favorable pharmacokinetic properties and biological activity. The bromo and iodo substituents provide handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings, while the difluoromethyl group is often incorporated to improve metabolic stability and binding affinity to biological targets. The carbonyl chloride moiety further expands its utility, allowing for nucleophilic addition reactions that can introduce additional functional groups into the molecule.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting enzymes involved in cancer metabolism. Among these enzymes, isocitrate dehydrogenases (IDHs) have emerged as promising therapeutic targets. Inhibitors of IDH1 and IDH2 have shown significant promise in clinical trials for the treatment of acute myeloid leukemia (AML) and other cancers. The compound 5-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride has been explored as a key intermediate in the synthesis of IDH inhibitors. For instance, researchers have utilized this intermediate to construct pyridine-based scaffolds that exhibit inhibitory activity against IDH enzymes by modulating their catalytic activity or binding to allosteric sites.

Another area where this compound has found utility is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently dysregulated in various diseases, including cancer. The pyridine core of 5-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride can be modified to create selective kinase inhibitors by appending appropriate substituents that enhance binding affinity and specificity. Recent studies have demonstrated the efficacy of pyridine-based kinase inhibitors in preclinical models, highlighting the importance of intermediates like this one in drug discovery efforts.

The difluoromethyl group is a particularly valuable feature from a medicinal chemistry perspective. This substituent has been shown to enhance the metabolic stability of drug candidates by preventing oxidative degradation and improving resistance to enzymatic hydrolysis. Additionally, the presence of difluoromethoxy or difluoromethyl groups has been associated with increased lipophilicity and better cell membrane permeability, which are desirable properties for oral bioavailability. These attributes make 5-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride an attractive starting point for designing next-generation therapeutics.

The synthetic utility of this compound is further underscored by its ability to undergo multiple transformations without significant loss of yield or purity. For example, the carbonyl chloride functionality can be readily converted into esters or amides through nucleophilic acyl substitution reactions, allowing for the introduction of polar functional groups that can improve solubility or binding interactions. Similarly, the iodide and bromide substituents can be displaced by other groups via transition-metal-catalyzed cross-coupling reactions, enabling the construction of structurally diverse derivatives.

Recent advances in flow chemistry have also demonstrated the potential of 5-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride as a key intermediate in continuous manufacturing processes. Flow chemistry offers several advantages over traditional batch processing, including improved reproducibility, scalability, and safety. By integrating this compound into continuous flow reactors, researchers can achieve higher reaction efficiencies and better control over reaction conditions, which is particularly beneficial for large-scale production.

The pharmaceutical industry has increasingly recognized the importance of high-quality intermediates in accelerating drug discovery pipelines. Suppliers specializing in fine chemicals have responded to this demand by developing robust synthetic routes for compounds like 5-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride, ensuring that researchers have access to reliable sources for their synthetic needs. These suppliers often provide comprehensive technical support and analytical data to confirm the purity and identity of their products, which is essential for meeting regulatory requirements and ensuring consistent performance in downstream applications.

In conclusion,5-Bromo-4-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride (CAS No. 1804857-22-4) is a versatile and highly functional intermediate with significant applications in medicinal chemistry and drug discovery. Its unique structural features enable diverse synthetic transformations that are crucial for developing novel bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities, compounds like this one will remain indispensable tools in the chemist's arsenal.